1-(3-Methoxy-4-nitro-phenyl)-4-pyrrolidin-1-yl-piperidine

• CAS No.: 761440-23-7
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol
• IUPAC Name: 1-(3-methoxy-4-nitrophenyl)-4-pyrrolidin-1-ylpiperidine
• InChI: InChI=1S/C16H23N3O3/c1-22-16-12-14(4-5-15(16)19(20)21)18-10-6-13(7-11-18)17-8-2-3-9-17/h4-5,12-13H,2-3,6-11H2,1H3
• InChI Key: NIOXJCJXTQMUOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2CCC(CC2)N3CCCC3)[N+](=O)[O-]

Description

1-(3-Methoxy-4-nitro-phenyl)-4-pyrrolidin-1-yl-piperidine is a useful research compound. Its molecular formula is C16H23N3O3 and its molecular weight is 305.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-(3-Methoxy-4-nitro-phenyl)-4-pyrrolidin-1-yl-piperidine was prepared in an analogous fashion to [1-(3-Methoxy-4-nitro-phenyl)-piperidine-4-yl]dimethyl-amine of Example 475a replacing Dimethylamine with Pyrrolidine. The crude material was used after workup without further manipulation (350 mg, 96%).

Synthesis routes and methods II

Procedure details

200 mg (1.170 mmol) 4-fluoro-2-methoxy-1-nitro-benzene are dissolvedjin 1 ml NMP, combined with 198 mg (1.284 mmol) 4-pyrrolidin-1-yl-piperidine and 300 μl diisopropylethylamine and stirred for 17 h at 80° C. Then the solvent is eliminated in vacuo. The crude product is purified by column chromatography. The carrier material used is C18-RP gel and a gradient is run through which consists of 95% water and 5% acetonitrile at the starting point and 5% water and 95% acetonitrile at the finishing point.